2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[2-(3,5-dimethyl-4-phenylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C25H29N3O3/c1-17-23(19-9-6-5-7-10-19)18(2)28(27-17)14-13-26-22(29)16-30-21-12-8-11-20-15-25(3,4)31-24(20)21/h5-12H,13-16H2,1-4H3,(H,26,29)
• InChI Key: FXKZDHNTPTXZJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)COC2=CC=CC3=C2OC(C3)(C)C)C)C4=CC=CC=C4
• Molecular Formula: C25H29N3O3
• Molecular Weight: 419.5 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(3,5-dimethyl-4-phenyl-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C25H29N3O3 and its molecular weight is 419.525. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity Research on pyrazole-acetamide derivatives has led to the synthesis and characterization of novel Co(II) and Cu(II) coordination complexes. These complexes have been studied for their structural characteristics and antioxidant activity, showcasing the versatility of pyrazole-acetamide derivatives in forming supramolecular architectures with potential biological applications (K. Chkirate et al., 2019).

Anti-inflammatory Activity A study focusing on the synthesis of novel acetamide derivatives incorporating the benzofuran and pyrazole units reported significant anti-inflammatory activities for several compounds. This highlights the therapeutic potential of these molecules, underlining the importance of their structural attributes in biological interactions (K. Sunder & Jayapal Maleraju, 2013).

Potential Antipsychotic Agents Investigations into 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols revealed a series of compounds with an antipsychotic-like profile in behavioral animal tests. These compounds, which did not interact with dopamine receptors like conventional antipsychotics, represent a novel class of potential antipsychotic agents, emphasizing the diverse pharmacological profiles attainable through structural modifications of the pyrazole-acetamide framework (L D Wise et al., 1987).

Heterocyclic Chemistry Applications In the realm of heterocyclic chemistry, cyanoacetamide derivatives have facilitated the synthesis of various heterocyclic compounds with potential for further exploration in drug development and other applications. This underscores the compound's role as a precursor in the synthesis of complex molecules with varied biological activities (S. A. Bialy & M. Gouda, 2011).